Cas no 1420840-90-9 (tert-Butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate
• CAS No: 1420840-90-9
• MF: C₁₈H₂₇N₃O₅
• MW: 365.42408490181
• CID: 2091896
• PubChem ID: 71301863
• Update Time: 2025-10-18

tert-Butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate
• tert-butyl N-[[1-(3-methoxy-4-nitrophenyl)piperidin-4-yl]methyl]carbamate
• AKOS024463656
• DB-310576
• TERT-BUTYL N-{[1-(3-METHOXY-4-NITROPHENYL)PIPERIDIN-4-YL]METHYL}CARBAMATE
• G63662
• Carbamic acid, N-[[1-(3-methoxy-4-nitrophenyl)-4-piperidinyl]methyl]-, 1,1-dimethylethyl ester
• tert-Butyl((1-(3-methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate
• [1-(3-Methoxy-4-nitro-phenyl)-piperidin-4-ylmethyl ]-carbamic acid tert-butyl ester
• 1420840-90-9
• [1-(3-Methoxy-4-nitro-phenyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester

• MDL： MFCD24369835
• Inchi： 1S/C18H27N3O5/c1-18(2,3)26-17(22)19-12-13-7-9-20(10-8-13)14-5-6-15(21(23)24)16(11-14)25-4/h5-6,11,13H,7-10,12H2,1-4H3,(H,19,22)
• InChI Key： YBZBVURXJKCDIE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCN(C2C=CC(=C(C=2)OC)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 365.19507097g/mol
• Monoisotopic Mass: 365.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 96.6Ų

Additional information on tert-Butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate

Introduction to Tert-Butyl ((1-(3-Methoxy-4-Nitrophenyl)piperidin-4-yl)methyl)Carbamate (CAS No. 1420840-90-9)

Tert-Butyl ((1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate, with the CAS number 1420840-90-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Tert-Butyl ((1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate incorporates several key functional groups that contribute to its unique properties. The presence of a piperidine ring and a carbamate moiety enhances its interactions with biological targets, while the 3-methoxy-4-nitrophenyl group provides additional pharmacophoric features that can modulate its activity. These structural elements make it an intriguing candidate for further investigation in drug discovery pipelines.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. Piperidine derivatives, in particular, have shown potential in this regard due to their ability to interact with various receptors and enzymes involved in central nervous system (CNS) function. The carbamate group in Tert-Butyl ((1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate further enhances its potential as a pharmacological tool by allowing for reversible binding interactions, which can be crucial for achieving desired therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research suggests that molecules with similar structural features may have neuroprotective and anti-inflammatory properties, which are relevant to conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The methoxy and nitro substituents on the phenyl ring are particularly noteworthy, as they have been shown to influence the compound's solubility and bioavailability, making it more suitable for oral administration.

The synthesis of Tert-Butyl ((1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, allows for the efficient construction of the complex molecular framework. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

Evaluation of the pharmacokinetic properties of Tert-Butyl ((1-(3-Methoxy-4-nitrophenyl)piperidin-4-yl)methyl)carbamate has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). Studies indicate that the compound exhibits moderate solubility in water and lipids, which is advantageous for achieving optimal bioavailability. Additionally, preliminary metabolic studies suggest that the compound is metabolically stable, reducing the likelihood of rapid degradation in vivo.

Preclinical studies have begun to explore the potential therapeutic effects of Tert-butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yli)methyl)carbamate in various animal models. These studies have focused on its interactions with neurotransmitter receptors such as serotonin receptors (5-HT1A), dopamine receptors (D2), and norepinephrine reuptake transporters (NET). The compound has shown selective binding affinity for these targets, suggesting its potential as a lead compound for developing drugs that modulate CNS function.

The impact of these findings on future drug development is significant. By identifying compounds like Tert-butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yli)methyl)carbamate that exhibit favorable pharmacological profiles, researchers can accelerate the discovery process for new therapeutics. This approach aligns with broader trends in pharmaceutical innovation where computational modeling and high-throughput screening are used to identify promising candidates before moving into costly and time-consuming clinical trials.

The role of computational chemistry in understanding the behavior of complex molecules like Tert-butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yli)methyl)carbamate cannot be overstated. Advanced computational methods allow researchers to predict how these compounds will interact with biological targets at a molecular level. This information is invaluable for designing experiments and optimizing synthetic routes to improve efficacy while minimizing side effects.

In conclusion, Tert-butyl ((1-(3-methoxy-4-nitrophenyl)piperidin-4-yli)methyl)carbamate (CAS No. 1420840-90) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further investigation into its pharmacological properties holds great promise for developing new treatments for neurological disorders and other conditions where modulation of neurotransmitter systems is beneficial.